Cas no 852143-25-0 (3-(5-{(4-fluorophenyl)methylsulfanyl}-4-methyl-4H-1,2,4-triazol-3-yl)-1H-indole)

• Product Name: 3-(5-{(4-fluorophenyl)methylsulfanyl}-4-methyl-4H-1,2,4-triazol-3-yl)-1H-indole
• CAS No: 852143-25-0
• MF: C₁₈H₁₅FN₄S
• MW: 338.401905298233
• CID: 6187752
• PubChem ID: 3573819
• Update Time: 2025-06-14

3-(5-{(4-fluorophenyl)methylsulfanyl}-4-methyl-4H-1,2,4-triazol-3-yl)-1H-indole Chemical and Physical Properties

Names and Identifiers

• 3-(5-{(4-fluorophenyl)methylsulfanyl}-4-methyl-4H-1,2,4-triazol-3-yl)-1H-indole
• F0653-0089
• 3-[5-[(4-fluorophenyl)methylsulfanyl]-4-methyl-1,2,4-triazol-3-yl]-1H-indole
• SR-01000907534-1
• 3-(5-((4-fluorobenzyl)thio)-4-methyl-4H-1,2,4-triazol-3-yl)-1H-indole
• SR-01000907534
• 852143-25-0
• AKOS003946136
• 3-(5-{[(4-fluorophenyl)methyl]sulfanyl}-4-methyl-4H-1,2,4-triazol-3-yl)-1H-indole
• AB00671076-01

• Inchi： 1S/C18H15FN4S/c1-23-17(15-10-20-16-5-3-2-4-14(15)16)21-22-18(23)24-11-12-6-8-13(19)9-7-12/h2-10,20H,11H2,1H3
• InChI Key： YRQSEPVCEZIQKU-UHFFFAOYSA-N
• SMILES： S(CC1C=CC(=CC=1)F)C1=NN=C(C2=CNC3C=CC=CC2=3)N1C

Computed Properties

• Exact Mass: 338.10014583g/mol
• Monoisotopic Mass: 338.10014583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 418
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 71.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles

Additional information on 3-(5-{(4-fluorophenyl)methylsulfanyl}-4-methyl-4H-1,2,4-triazol-3-yl)-1H-indole

Comprehensive Overview of 3-(5-{(4-fluorophenyl)methylsulfanyl}-4-methyl-4H-1,2,4-triazol-3-yl)-1H-indole (CAS No. 852143-25-0)

3-(5-{(4-fluorophenyl)methylsulfanyl}-4-methyl-4H-1,2,4-triazol-3-yl)-1H-indole, with the CAS number 852143-25-0, is a specialized chemical compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the class of 1,2,4-triazole derivatives, which are known for their diverse biological activities. The presence of both indole and triazole moieties in its structure makes it a promising candidate for drug discovery, particularly in the development of targeted therapies and enzyme inhibitors.

Recent studies have highlighted the potential of 3-(5-{(4-fluorophenyl)methylsulfanyl}-4-methyl-4H-1,2,4-triazol-3-yl)-1H-indole in addressing neurodegenerative diseases and cancer, two of the most pressing health challenges today. Researchers are particularly interested in its ability to modulate signaling pathways and interact with protein targets, which could lead to breakthroughs in personalized medicine. The compound's unique sulfanyl linkage and fluorophenyl group further enhance its stability and bioavailability, making it a valuable subject for structure-activity relationship (SAR) studies.

In the context of drug design, 852143-25-0 exemplifies the growing trend of multi-target directed ligands (MTDLs), which aim to tackle complex diseases by acting on multiple biological targets simultaneously. This approach aligns with the increasing demand for precision medicine and combination therapies. The compound's indole core is particularly noteworthy, as it is a common scaffold in many FDA-approved drugs, including those for mental health disorders and inflammatory conditions.

The synthesis of 3-(5-{(4-fluorophenyl)methylsulfanyl}-4-methyl-4H-1,2,4-triazol-3-yl)-1H-indole involves sophisticated organic chemistry techniques, such as cross-coupling reactions and heterocyclic ring formation. These methods are critical for ensuring high purity and yield, which are essential for preclinical studies. Additionally, the compound's physicochemical properties, such as logP and solubility, are being optimized to improve its pharmacokinetic profile.

From an SEO perspective, this compound is often searched in relation to new drug candidates, triazole-based therapeutics, and indole derivatives in medicine. These long-tail keywords reflect the growing interest in innovative small molecules and their applications in biotechnology. By focusing on these user-centric queries, this article aims to provide a comprehensive resource for researchers, chemists, and industry professionals.

In summary, 3-(5-{(4-fluorophenyl)methylsulfanyl}-4-methyl-4H-1,2,4-triazol-3-yl)-1H-indole (CAS 852143-25-0) represents a fascinating intersection of medicinal chemistry and drug development. Its potential to address unmet medical needs, coupled with its synthetic versatility, positions it as a compound of high interest in both academic and industrial settings. Future research will likely explore its mechanistic details and therapeutic applications, further solidifying its role in modern pharmacology.